
molecular weight and formula of trans-4-octene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: trans-4-Octene

Cat. No.: B086139 Get Quote

Core Molecular Data
The essential molecular details of trans-4-octene are presented below. This information is

foundational for a variety of experimental and theoretical applications, including reaction

stoichiometry, analytical characterization, and molecular modeling.

Identifier Value

Chemical Formula C8H16[1][2][3][4]

Molecular Weight 112.21 g/mol [2][4]

Linear Formula CH3CH2CH2CH=CHCH2CH2CH3

CAS Number 14850-23-8[1][2][3]

Experimental Protocols:

The determination of the molecular formula and weight of a compound like trans-4-octene is

typically achieved through a combination of mass spectrometry and elemental analysis.

Mass Spectrometry: This technique provides a precise mass-to-charge ratio of the molecular

ion, which directly gives the molecular weight. High-resolution mass spectrometry can further

help in confirming the elemental composition.

Elemental Analysis: This method determines the percentage composition of the constituent

elements (carbon and hydrogen in this case). The empirical formula is derived from these
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percentages, and in conjunction with the molecular weight from mass spectrometry, the

molecular formula is confirmed.

Due to the fundamental and well-established nature of this compound, detailed experimental

protocols for its basic characterization are not typically published in contemporary research

literature but are standard procedures in analytical chemistry.

Visualizations:

As this guide pertains to the intrinsic molecular properties of a single, small molecule and does

not describe a signaling pathway, experimental workflow, or logical relationship, a Graphviz

diagram is not applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. trans-4-Octene 99.0+%, TCI America™ | Fisher Scientific [fishersci.ca]

2. scbt.com [scbt.com]

3. trans-4-Octene, 97% 10 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com
[thermofisher.com]

4. 4-Octene, (E)- [webbook.nist.gov]

To cite this document: BenchChem. [molecular weight and formula of trans-4-octene].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086139#molecular-weight-and-formula-of-trans-4-
octene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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